Cas no 2172569-12-7 (2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172569-12-7
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5568635
• PubChem ID: 165593154
• Update Time: 2025-06-09

2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-1597575
• 2172569-12-7
• 2-[5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetamide
• 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide

• Inchi： 1S/C11H18N4O2/c1-17-6-5-15-11(8-3-2-4-8)9(13-14-15)7-10(12)16/h8H,2-7H2,1H3,(H2,12,16)
• InChI Key： VCZRDMZYLJLRNY-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(=C(CC(N)=O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 83Ų

Additional information on 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172569-12-7) in Modern Chemical Biology

2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide, identified by the chemical formula CAS No. 2172569-12-7, represents a structurally sophisticated compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutyl substituent and a triazolylacetamide moiety, exhibits a unique combination of structural features that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The cyclobutyl group in the molecular structure contributes to the rigidity of the compound, which can influence its binding affinity and selectivity when interacting with biological targets. This structural feature is particularly relevant in the design of small-molecule inhibitors and modulators, where precise spatial orientation and steric hindrance play critical roles in determining efficacy. The presence of the triazolylacetamide moiety further enhances the compound's potential as a pharmacophore, given its ability to form hydrogen bonds and participate in π-stacking interactions with biological receptors.

The 2-methoxyethyl side chain adds an additional layer of complexity to the molecule, influencing its solubility, metabolic stability, and overall pharmacokinetic properties. This substitution pattern is often employed in medicinal chemistry to optimize bioavailability and reduce off-target effects. The combination of these structural elements makes 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide a versatile scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that target emerging therapeutic areas, such as inflammation, neurodegeneration, and cancer. The unique structural features of CAS No. 2172569-12-7 position it as a potential lead compound for investigating novel mechanisms of action. For instance, studies have suggested that triazolylacetamide derivatives may interact with specific enzymes or receptors involved in these pathways, offering new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory responses. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The cyclobutyl group may facilitate selective binding to inflammatory targets while minimizing interactions with non-target proteins, thereby reducing side effects. Furthermore, the methoxyethyl substituent could enhance metabolic stability, allowing for prolonged half-life and improved therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide with biological targets. These tools have been instrumental in identifying key pharmacophoric elements and optimizing lead structures for preclinical testing. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

The synthesis of CAS No. 2172569-12-7 presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in elaborating the triazolylacetamide core and introducing functional groups like the cyclobutyl moiety.

In addition to its potential as an anti-inflammatory agent, 2-5-cyclobutyl-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetamide may also exhibit neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal dysfunction and death. The ability of this compound to interact with specific neuronal receptors or enzymes could provide a novel therapeutic strategy for these conditions.

The development of new drugs for neurodegenerative diseases is particularly challenging due to the complexity of neural pathways and the blood-brain barrier's selective permeability. However, advances in drug delivery systems have opened up new possibilities for delivering compounds like CAS No. 2172569-12-7 across this barrier effectively. Nanotechnology-based formulations have shown promise in enhancing bioavailability and targeting specific brain regions affected by neurodegenerative disorders.

Another area where this compound shows promise is in oncology research. Cancer cells often exhibit altered signaling pathways that drive uncontrolled growth and metastasis. By targeting these pathways with small molecules like 2-(5-cyclobutyl)-1-(2-methoxyethyl)-1H-(tri) azol -4 - yl acetamide, researchers aim to develop more effective treatments with fewer side effects compared to traditional chemotherapeutic agents.

The cyclobutyl group may contribute to selective inhibition of key enzymes involved in cancer cell proliferation or survival while sparing healthy cells from toxicity. This selectivity is critical for improving patient outcomes without compromising overall health or quality of life during treatment.п